Cas no 85514-11-0 (2-amino-4-cyanobutanamide)

• Product Name: 2-amino-4-cyanobutanamide
• CAS No: 85514-11-0
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 4505422
• PubChem ID: 58663274
• Update Time: 2025-07-21

2-amino-4-cyanobutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-4-cyano-
• 2-amino-4-cyanobutanamide
• 85514-11-0
• EN300-1298757

• Inchi： 1S/C5H9N3O/c6-3-1-2-4(7)5(8)9/h4H,1-2,7H2,(H2,8,9)
• InChI Key： SRWZDUGJYZNYAQ-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(N)CCC#N

Computed Properties

• Exact Mass: 127.074561919Da
• Monoisotopic Mass: 127.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-amino-4-cyanobutanamide

Comprehensive Overview of 2-Amino-4-cyanobutanamide (CAS No. 85514-11-0): Properties, Applications, and Research Insights

2-Amino-4-cyanobutanamide (CAS No. 85514-11-0) is a specialized organic compound with a unique molecular structure, combining both amino and cyano functional groups. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for peptide synthesis and drug discovery. Its chemical formula, C₅H₉N₃O, highlights its versatility in synthetic applications, particularly in the development of bioactive molecules and enzyme inhibitors.

In recent years, the demand for 2-amino-4-cyanobutanamide has surged, driven by its role in medicinal chemistry and biotechnology. Researchers are particularly interested in its ability to modulate protein-protein interactions, a hot topic in cancer therapy and neurodegenerative disease research. The compound’s cyano group offers a reactive site for further derivatization, making it a valuable intermediate in the synthesis of heterocyclic compounds.

The synthesis of 2-amino-4-cyanobutanamide typically involves multi-step organic reactions, including amide coupling and nitrile formation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. These innovations align with the growing trend of green chemistry, addressing concerns about sustainable manufacturing in the chemical industry.

From an analytical perspective, 85514-11-0 is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and quality control, critical for applications in high-throughput screening and preclinical studies. The compound’s stability under various pH conditions also makes it suitable for formulation development in pharmaceuticals.

Beyond pharmaceuticals, 2-amino-4-cyanobutanamide has potential applications in agricultural chemistry, where its derivatives could serve as plant growth regulators or pest control agents. This aligns with the increasing focus on sustainable agriculture and eco-friendly pesticides, topics frequently searched by environmental scientists and agronomists.

In the context of AI-driven drug discovery, 85514-11-0 has been featured in computational studies predicting its binding affinity to target proteins. Such studies leverage machine learning algorithms to accelerate the identification of novel therapeutic candidates, a trend dominating scientific literature and industry conferences.

Safety and handling of 2-amino-4-cyanobutanamide adhere to standard laboratory protocols, emphasizing proper personal protective equipment (PPE) and ventilation systems. While not classified as hazardous under major regulatory frameworks, its nitrile group warrants cautious handling to avoid unnecessary exposure.

In summary, 2-amino-4-cyanobutanamide (CAS No. 85514-11-0) represents a multifaceted compound with expanding relevance in life sciences and material innovation. Its integration into cutting-edge research areas like precision medicine and green synthesis underscores its enduring value to the scientific community.